Cas no 2137057-81-7 ((1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine)
(1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-745390
- (1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine
- 2137057-81-7
-
- Inchi: 1S/C13H17NO/c1-8(2)13(14)12-7-10-9(3)5-4-6-11(10)15-12/h4-8,13H,14H2,1-3H3/t13-/m1/s1
- InChI Key: XZDIPWZTBLQAPT-CYBMUJFWSA-N
- SMILES: O1C2C=CC=C(C)C=2C=C1[C@@H](C(C)C)N
Computed Properties
- Exact Mass: 203.131014166g/mol
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 39.2Ų
(1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-745390-1.0g |
(1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine |
2137057-81-7 | 95% | 1.0g |
$2257.0 | 2024-05-23 | |
| Enamine | EN300-745390-0.05g |
(1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine |
2137057-81-7 | 95% | 0.05g |
$1895.0 | 2024-05-23 | |
| Enamine | EN300-745390-0.1g |
(1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine |
2137057-81-7 | 95% | 0.1g |
$1986.0 | 2024-05-23 | |
| Enamine | EN300-745390-0.25g |
(1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine |
2137057-81-7 | 95% | 0.25g |
$2077.0 | 2024-05-23 | |
| Enamine | EN300-745390-0.5g |
(1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine |
2137057-81-7 | 95% | 0.5g |
$2167.0 | 2024-05-23 | |
| Enamine | EN300-745390-2.5g |
(1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine |
2137057-81-7 | 95% | 2.5g |
$4424.0 | 2024-05-23 | |
| Enamine | EN300-745390-5.0g |
(1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine |
2137057-81-7 | 95% | 5.0g |
$6545.0 | 2024-05-23 | |
| Enamine | EN300-745390-10.0g |
(1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine |
2137057-81-7 | 95% | 10.0g |
$9704.0 | 2024-05-23 |
(1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on (1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine
Comprehensive Analysis of (1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine (CAS No. 2137057-81-7)
The compound (1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine (CAS No. 2137057-81-7) is a chiral amine derivative featuring a benzofuran core structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique stereochemistry and potential bioactivity. The 4-methyl-1-benzofuran moiety, combined with the propan-1-amine side chain, offers a versatile scaffold for drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.
Recent studies highlight the growing interest in chiral amines like (1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine for their enantioselective properties, which are critical in improving drug efficacy and reducing side effects. Researchers are exploring its applications in asymmetric synthesis and catalysis, aligning with the industry's shift toward greener and more sustainable chemical processes. The compound's CAS No. 2137057-81-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemistry.
From a structural perspective, the benzofuran ring system is known for its stability and electron-rich nature, making it a valuable building block in medicinal chemistry. The addition of a methyl group at the 4-position enhances lipophilicity, potentially improving blood-brain barrier penetration—a key factor in CNS drug development. Meanwhile, the (1R)-stereocenter introduces chirality, a feature increasingly demanded in modern therapeutics to achieve higher target specificity.
In the context of user search trends, queries such as "benzofuran derivatives in drug discovery" and "chiral amine synthesis applications" have surged, underscoring the compound's interdisciplinary appeal. Analytical techniques like HPLC and NMR are commonly employed to characterize CAS No. 2137057-81-7, ensuring purity and enantiomeric excess—a topic frequently discussed in peer-reviewed journals and patent filings.
The agrochemical sector also shows interest in (1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine due to its potential as a precursor for eco-friendly pesticides. With rising global demand for sustainable agriculture, this compound's role in developing biodegradable formulations is under investigation. Its low environmental persistence and high target selectivity align with regulatory trends favoring safer agrochemicals.
In summary, (1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine (CAS No. 2137057-81-7) represents a multifaceted compound with applications spanning pharmaceuticals, catalysis, and agrochemistry. Its structural features and chirality make it a subject of ongoing research, addressing contemporary challenges in drug design and green chemistry. As scientific databases and patent offices continue to document its uses, this compound is poised to remain a focal point in innovative chemical solutions.
2137057-81-7 ((1R)-2-methyl-1-(4-methyl-1-benzofuran-2-yl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)